Cas no 4163-49-9 ((4,5-dibenzoyloxy-6-fluorooxan-3-yl) Benzoate)

• Product Name: (4,5-dibenzoyloxy-6-fluorooxan-3-yl) Benzoate
• CAS No: 4163-49-9
• MF: C₂₆H₂₁FO₇
• MW: 464.439151525497
• CID: 1513283
• PubChem ID: 239091
• Update Time: 2025-04-21

(4,5-dibenzoyloxy-6-fluorooxan-3-yl) Benzoate Chemical and Physical Properties

Names and Identifiers

• (4,5-dibenzoyloxy-6-fluorooxan-3-yl) benzoate
• (4,5-DIBENZOYLOXY-2-FLUORO-OXAN-3-YL) BENZOATE
• AC1L62EU
• 2,3,4-O-Tribenzoyl-l-ribopyranosyl fluoride
• NSC43887
• AC1Q4OOW
• 2,3,4-Tri-O-benzoylpentopyranosyl fluoride
• AR-1D2072
• (4,5-Dibenzoyloxy-2-Fluoro-Oxan-3-yl Benzoate
• 2,3,4-Tri-O-benzoylpentopyranosyl fluoride #
• DTXSID40286129
• NSC-43887
• 4163-49-9
• LVHHCEXZCXPQGX-UHFFFAOYSA-N
• (4,5-dibenzoyloxy-6-fluorooxan-3-yl) Benzoate

• Inchi： 1S/C26H21FO7/c27-23-22(34-26(30)19-14-8-3-9-15-19)21(33-25(29)18-12-6-2-7-13-18)20(16-31-23)32-24(28)17-10-4-1-5-11-17/h1-15,20-23H,16H2
• InChI Key： LVHHCEXZCXPQGX-UHFFFAOYSA-N
• SMILES： FC1C(C(C(CO1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 464.12713
• Monoisotopic Mass: 464.12713117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• PSA: 88.13
• LogP: 3.98900